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Compound of Interest

Compound Name: 1H-Indazole-3-methanol, 5-iodo-

Cat. No.: B3279988 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of the chemical

compound 5-iodo-1H-indazole-3-methanol. The determination of a precise molecular weight is

fundamental in chemical synthesis, quantitative analysis, and pharmaceutical research.

Chemical Identity and Formula
The first step in determining the molecular weight is to establish the correct molecular formula.

The compound's name, 5-iodo-1H-indazole-3-methanol, describes its structure:

1H-Indazole: A bicyclic aromatic heterocyclic compound.

-3-methanol: A methanol group (-CH₂OH) is attached to the 3rd position of the indazole ring.

5-iodo-: An iodine atom is attached to the 5th position of the indazole ring.

Based on this structure, the molecular formula is determined to be C₈H₇IN₂O.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the standard atomic weights of the constituent elements.

The atomic weights for the elements present in the compound are:
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Carbon (C): 12.011 amu[1][2][3]

Hydrogen (H): 1.008 amu[4][5][6][7]

Iodine (I): 126.904 amu[8][9][10][11][12]

Nitrogen (N): 14.007 amu[13][14][15][16][17]

Oxygen (O): 15.999 amu[18][19][20][21]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of I atoms × Atomic weight of I) + (Number of N atoms × Atomic weight of N) +

(Number of O atoms × Atomic weight of O)

= (8 × 12.011) + (7 × 1.008) + (1 × 126.904) + (2 × 14.007) + (1 × 15.999) = 96.088 + 7.056 +

126.904 + 28.014 + 15.999 = 274.061 g/mol

Data Presentation
The quantitative data for the molecular weight calculation is summarized in the table below for

clarity and ease of comparison.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 8 12.011 96.088

Hydrogen H 7 1.008 7.056

Iodine I 1 126.904 126.904

Nitrogen N 2 14.007 28.014

Oxygen O 1 15.999 15.999

Total 274.061
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Logical Workflow for Molecular Weight
Determination
The process for determining the molecular weight of a chemical compound is a standard

procedure in chemistry. The logical flow of this process is visualized in the diagram below.

Workflow for Molecular Weight Calculation

Identify Chemical Compound
(5-iodo-1H-indazole-3-methanol)

Determine Molecular Formula
(C₈H₇IN₂O)

Identify Constituent Elements
(C, H, I, N, O)

Obtain Standard Atomic Weights

Calculate Molar Mass
(Sum of Atomic Weights)

Final Molecular Weight
(274.061 g/mol)

Click to download full resolution via product page

Workflow for Molecular Weight Calculation
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Disclaimer: The information provided in this document is for educational and research purposes

only. While the data has been compiled from reputable sources, it is recommended to cross-

reference with other databases for critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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